Ethyl 5-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate

• IUPAC Name: ethyl 5-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
• InChI: InChI=1S/C12H11F3N2O2/c1-3-19-11(18)9-10(12(13,14)15)16-8-6-4-5-7(2)17(8)9/h4-6H,3H2,1-2H3
• InChI Key: MGTXWNXBNOSFME-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N1C(=CC=C2)C)C(F)(F)F
• Molecular Formula: C12H11F3N2O2
• Molecular Weight: 272.22 g/mol

Description

Ethyl 5-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate is a chemical compound with the molecular formula C11H9F3N2O2. It has a molecular weight of 258.2. The compound is typically stored in a dry room at normal temperature.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, which includes Ethyl 5-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate, has been achieved through various methods. One such method involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. This method is solvent- and catalyst-free, making it environmentally friendly.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H9F3N2O2/c1-2-18-10(17)7-6-16-8(11(12,13)14)4-3-5-9(16)15-7/h3-6H,2H2,1H3. This code provides a unique identifier for the compound and can be used to generate its molecular structure.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The trifluoromethyl (CF₃) group in this compound contributes to its pharmacological properties. Researchers have investigated its potential as a scaffold for drug design. Some key areas include:

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Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause harm if swallowed, causes skin irritation, causes serious eye irritation, may cause respiratory irritation, and may cause allergy or asthma symptoms or breathing difficulties if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes.